2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazoniol-5-yl]ethyl dihydrogen diphosph

• CAS No.: 136-09-4
• Product Name: 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazoniol-5-yl]ethyl dihydrogen diphosph
• Molecular Formula: C16H24N4O8P2S
• Molecular Weight: 424.31 g/mol
• IUPAC Name: [2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethoxy-hydroxyphosphoryl] hydrogen phosphate
• Standard InChI: InChI=1S/C12H18N4O7P2S/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H4-,13,14,15,17,18,19,20,21)
• Standard InChIKey: AYEKOFBPNLCAJY-UHFFFAOYSA-N
• SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)[O-]
• Canonical SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)[O-]
• Description: Cocarboxylase, also known as berolase, belongs to the class of organic compounds known as thiamine phosphates. These are thiamine derivatives in which the hydroxyl group of the ethanol moiety is substituted by a phosphate group. Within the cell, cocarboxylase is primarily located in the mitochondria and cytoplasm. Cocarboxylase exists in all eukaryotes, ranging from yeast to humans.; Thiamine(1+) diphosphate(1-) is a thiamine phosphate. It has a role as a Saccharomyces cerevisiae metabolite and a human metabolite. It is a conjugate base of a thiamine(1+) diphosphate.; The coenzyme form of Vitamin B1 present in many animal tissues. It is a required intermediate in the pyruvate dehydrogenase complex and the ketoglutarate dehydrogenase complex.
• Synonyms: Berolase; Cocarboxylase; Pyrophosphate, Thiamine; Thiamine Diphosphate; Thiamine Pyrophosphate
• PubChem Compound: 5431
• Last Modified: Nov 11 2021